Cas no 898345-68-1 (5-(4-benzylpiperidin-1-yl)(3,4-dimethoxyphenyl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-benzylpiperidin-1-yl)(3,4-dimethoxyphenyl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898345-68-1
• MF: C₂₇H₃₂N₄O₃S
• MW: 492.632985115051
• CID: 5480976
• Update Time: 2025-07-17

5-(4-benzylpiperidin-1-yl)(3,4-dimethoxyphenyl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(4-benzylpiperidin-1-yl)-(3,4-dimethoxyphenyl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-(4-benzylpiperidin-1-yl)(3,4-dimethoxyphenyl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C27H32N4O3S/c1-4-23-28-27-31(29-23)26(32)25(35-27)24(20-10-11-21(33-2)22(17-20)34-3)30-14-12-19(13-15-30)16-18-8-6-5-7-9-18/h5-11,17,19,24,32H,4,12-16H2,1-3H3
• InChI Key： GBYAUZFEEADJIQ-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=C(OC)C(OC)=C3)N3CCC(CC4=CC=CC=C4)CC3)=C(O)N12

Additional information on 5-(4-benzylpiperidin-1-yl)(3,4-dimethoxyphenyl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 5-(4-benzylpiperidin-1-yl)(3,4-dimethoxyphenyl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 898345-68-1)

The compound 5-(4-benzylpiperidin-1-yl)(3,4-dimethoxyphenyl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 898345-68-1) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a triazolothiazole core with benzylpiperidine and dimethoxyphenyl substituents makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential interactions with central nervous system (CNS) targets, given the presence of the benzylpiperidine moiety, which is often associated with neuroactive properties.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 5-(4-benzylpiperidin-1-yl)(3,4-dimethoxyphenyl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol due to their versatility in drug design. The compound's triazolothiazole scaffold is known for its stability and ability to engage in multiple hydrogen bonding interactions, which are critical for binding to biological targets. This has led to increased searches for "triazolothiazole derivatives" and "benzylpiperidine-based drugs" in academic and industrial databases.

One of the most frequently asked questions about this compound revolves around its synthetic pathway. The synthesis of 5-(4-benzylpiperidin-1-yl)(3,4-dimethoxyphenyl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol typically involves multi-step reactions, including the formation of the triazolothiazole ring and subsequent functionalization with the benzylpiperidine and dimethoxyphenyl groups. Researchers often search for "CAS 898345-68-1 synthesis" or "triazolothiazole reaction mechanisms" to explore these processes in detail.

The pharmacological potential of 5-(4-benzylpiperidin-1-yl)(3,4-dimethoxyphenyl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol is another hot topic. Preliminary studies suggest that it may exhibit modulatory effects on certain enzyme systems and receptor subtypes. This has sparked interest in queries like "biological activity of triazolothiazoles" and "benzylpiperidine pharmacology." The compound's dimethoxyphenyl group further enhances its potential as a bioactive molecule, given the prevalence of this moiety in known drugs.

From a structural-activity relationship (SAR) perspective, the ethyl group at the 2-position of the triazolothiazole ring and the hydroxyl group at the 6-position are critical for its activity. Modifications to these groups could lead to derivatives with improved pharmacokinetic properties. Searches for "SAR of triazolothiazole derivatives" and "optimization of benzylpiperidine compounds" reflect the ongoing exploration of this compound's potential.

In conclusion, 5-(4-benzylpiperidin-1-yl)(3,4-dimethoxyphenyl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 898345-68-1) represents a fascinating area of research with broad implications for drug discovery. Its unique structure and potential therapeutic applications make it a subject of continuous study, as evidenced by the growing number of searches for "triazolothiazole-based therapeutics" and "CAS 898345-68-1 applications." Future research will likely focus on elucidating its mechanism of action and exploring its utility in treating various conditions.